Cas no 412281-11-9 (1-Methylpyrrolidine-3-carboxylic acid)

1-Methylpyrrolidine-3-carboxylic acid is a versatile heterocyclic compound featuring a pyrrolidine ring substituted with a methyl group at the 1-position and a carboxylic acid moiety at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The carboxylic acid functionality allows for further derivatization, while the methyl group enhances steric and electronic properties. Its well-defined stereochemistry and stability under various conditions make it suitable for use in chiral synthesis and as a building block for bioactive molecules. The compound is typically supplied with high purity, ensuring consistent performance in research and industrial processes.

1-Methylpyrrolidine-3-carboxylic acid structure

412281-11-9 structure

Product Name:1-Methylpyrrolidine-3-carboxylic acid

CAS No:412281-11-9

MF:C₆H₁₁NO₂

MW:129.157041788101

MDL:MFCD09055221

CID:326404

PubChem ID:322598

Update Time:2025-05-28

1-Methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Methylpyrrolidine-3-carboxylic acid
- 1-methyl-3-Pyrrolidinecarboxylic acid
- 1-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE
- 1-methylpyrrolidine-3-carboxylic acid hydrochloride
- 3-Pyrrolidinecarboxylic acid, 1-methyl-
- 1-methylpyrrolidine-3-carboxylic acid(SALTDATA: FREE)
- 3-Pyrrolidinecarboxylic acid, 1-methyl
- 1-METHYL-PYRROLIDINE-3-CARBOXYLIC ACID
- 3-Pyrrolidinecarboxylicacid, 1-methyl-
- NSC280668
- LJGFIWDOHOWUOY-UHFFFAOYSA-N
- STK503284
- N-methylpyrrolidine-3-carboxylic acid
- TRA0083092
- PB14668
- 3-Pyrroli
- 3-Pyrrolidinecarboxylic aci
- A825477
- ACHYRANTHINE
- CNB48455
- PB34995
- FT-0769242
- CCG-210351
- MFCD19231885
- PB23010
- AKOS005171214
- NSC-280668
- CS-0005397
- SY019266
- EICOSANEDIOICACIDDIMETHYLESTER
- BB 0216354
- A817984
- AM20120524
- SCHEMBL992118
- (R)-1-Methylpyrrolidine-3-carboxylic acid ee
- F0001-1164
- DTXSID40948593
- 412281-11-9
- 25712-60-1
- SY098539
- FT-0647848
- AB01000456-01
- EN300-57969
- MFCD09055221
- SB36227
- DB-013856
- ALBB-004694
- DB-014326
- MDL： MFCD09055221
- Inchi： 1S/C6H11NO2/c1-7-3-2-5(4-7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
- InChI Key： LJGFIWDOHOWUOY-UHFFFAOYSA-N
- SMILES： OC(C1CN(C)CC1)=O

Computed Properties

Exact Mass: 190.05400
Monoisotopic Mass: 129.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
XLogP3: -2.4

Experimental Properties

Density: 1.153±0.06 g/cm3 (20 ºC 760 Torr)
Boiling Point: 227.1±33.0℃/760mmHg
Flash Point: 91.1±25.4℃
PSA: 34.89000
LogP: 1.82390

1-Methylpyrrolidine-3-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature(BD59671)

1-Methylpyrrolidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M176437-1g	1-Methylpyrrolidine-3-carboxylic acid	412281-11-9	97%	1g	¥349.90	2023-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0122-1g	1-Methyl-pyrrolidine-3-carboxylic acid	412281-11-9	96%	1g	593.63CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0122-5g	1-Methyl-pyrrolidine-3-carboxylic acid	412281-11-9	96%	5g	2120.11CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0122-25g	1-Methyl-pyrrolidine-3-carboxylic acid	412281-11-9	96%	25g	8463.46CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	75R0122-100g	1-Methyl-pyrrolidine-3-carboxylic acid	412281-11-9	96%	100g	27086.47CNY	2021-05-07
TRC	M341050-50mg	1-Methylpyrrolidine-3-carboxylic acid	412281-11-9		50mg	$ 50.00	2022-06-03
TRC	M341050-100mg	1-Methylpyrrolidine-3-carboxylic acid	412281-11-9		100mg	$ 65.00	2022-06-03
TRC	M341050-500mg	1-Methylpyrrolidine-3-carboxylic acid	412281-11-9		500mg	$ 210.00	2022-06-03
Apollo Scientific	OR908133-250mg	1-Methylpyrrolidine-3-carboxylic acid	412281-11-9	98%	250mg	£20.00	2025-02-21
Apollo Scientific	OR908133-1g	1-Methylpyrrolidine-3-carboxylic acid	412281-11-9	98%	1g	£75.00	2025-02-21